Cas no 5813-85-4 (1,1-Cyclopropanedicarboxamide)
1,1-Cyclopropanedicarboxamide structure
Product Name:1,1-Cyclopropanedicarboxamide
CAS No:5813-85-4
MF:C5H8N2O2
MW:128.129220962524
CID:387160
PubChem ID:299201
Update Time:2025-04-19
1,1-Cyclopropanedicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclopropanedicarboxamide
- cyclopropane-1,1-dicarboxamide
- AC1L6U9F
- Cyclopropan
- Cyclopropan-1,1-dicarbamid
- Cyclopropane-1,1-dicarboxylic acid amide ((3R*,5S*)-5-{cyclopropyl-[1-(3 methoxy-propyl)-1H-indol-3-ylmethyl]-carbamoyl}piperidin-3-yl)-amide
- cyclopropane-1,1-dicarboxylic acid amide [4-(3-fluoro-benzyloxy)-phenyl]-amide
- Cyclopropane-1,1-dicarboxylic acid amide {6-fluoro-3-[(E)-2-(4-fluorophenyl)-vinyl]-1H-indazol-5-yl}-amide
- SureCN196273
- DTXSID00305784
- AKOS006338464
- DCL000409(XL184)
- 5813-85-4
- NSC 171670
- NSC171670
- SCHEMBL196273
- NSC-171670
-
- Inchi: 1S/C5H8N2O2/c6-3(8)5(1-2-5)4(7)9/h1-2H2,(H2,6,8)(H2,7,9)
- InChI Key: FEHLGOYZDFFMND-UHFFFAOYSA-N
- SMILES: O=C(C1(C(N)=O)CC1)N
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.447
- Boiling Point: 493.3°Cat760mmHg
- Flash Point: 252.2°C
- Refractive Index: 1.592
- PSA: 86.18
- LogP: 0.13780
1,1-Cyclopropanedicarboxamide Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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